Cas no 774554-66-4 (2-Chloro-6-fluorobenzyl)(pyridin-4-ylmethyl)amine)

• Product Name: 2-Chloro-6-fluorobenzyl)(pyridin-4-ylmethyl)amine
• CAS No: 774554-66-4
• MF: C₁₃H₁₂ClFN₂
• MW: 250.699185371399
• MDL: MFCD05740161
• CID: 3046166
• PubChem ID: 834402
• Update Time: 2025-08-02

2-Chloro-6-fluorobenzyl)(pyridin-4-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluorobenzyl)(pyridin-4-ylmethyl)amine
• (2-CHLORO-6-FLUOROBENZYL)(PYRIDIN-4-YLMETHYL)AMINE
• 4-Pyridinemethanamine, N-[(2-chloro-6-fluorophenyl)methyl]-
• 774554-66-4
• [(2-chloro-6-fluorophenyl)methyl](pyridin-4-ylmethyl)amine
• AN-465/42767279
• AKOS002617470
• N-(2-chloro-6-fluorobenzyl)-N-(4-pyridinylmethyl)amine
• N-[(2-chloro-6-fluorophenyl)methyl]-1-pyridin-4-ylmethanamine

• MDL： MFCD05740161
• Inchi： 1S/C13H12ClFN2/c14-12-2-1-3-13(15)11(12)9-17-8-10-4-6-16-7-5-10/h1-7,17H,8-9H2
• InChI Key： PJNCICOGJNKYND-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CNCC1C=CN=CC=1)F

Computed Properties

• Exact Mass: 250.0673042g/mol
• Monoisotopic Mass: 250.0673042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 355.0±37.0 °C at 760 mmHg
• Flash Point: 168.5±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Chloro-6-fluorobenzyl)(pyridin-4-ylmethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-6-fluorobenzyl)(pyridin-4-ylmethyl)amine

Introduction to 2-Chloro-6-fluorobenzyl)(pyridin-4-ylmethyl)amine (CAS No. 774554-66-4)

2-Chloro-6-fluorobenzyl)(pyridin-4-ylmethyl)amine, with the CAS number 774554-66-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted benzyl group, a fluorine atom, and a pyridine ring. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various applications in drug discovery and development.

The chemical structure of 2-Chloro-6-fluorobenzyl)(pyridin-4-ylmethyl)amine is composed of a benzene ring with a chlorine atom at the 2-position and a fluorine atom at the 6-position, attached to a benzyl group. The pyridine ring, which is substituted at the 4-position by a methyl group, is linked to the benzyl group through an amine bridge. This arrangement of functional groups provides the compound with distinct chemical properties and reactivity profiles, making it suitable for a wide range of synthetic transformations and biological evaluations.

In recent years, the study of 2-Chloro-6-fluorobenzyl)(pyridin-4-ylmethyl)amine has been driven by its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that 2-Chloro-6-fluorobenzyl)(pyridin-4-ylmethyl)amine can modulate the activity of specific enzymes involved in metabolic pathways, making it a potential candidate for the treatment of metabolic disorders.

Furthermore, the compound has been evaluated for its ability to interact with receptors and ion channels. One notable area of research involves its interaction with G protein-coupled receptors (GPCRs), which are key targets for many drugs. Studies have shown that 2-Chloro-6-fluorobenzyl)(pyridin-4-ylmethyl)amine can bind to specific GPCRs with high affinity, potentially modulating their signaling pathways. This property makes it an attractive candidate for the development of drugs targeting conditions such as neurological disorders and cardiovascular diseases.

The pharmacological profile of 2-Chloro-6-fluorobenzyl)(pyridin-4-ylmethyl)amine has also been explored in preclinical studies. In vitro assays have demonstrated that the compound exhibits low toxicity and good solubility, which are crucial factors for its potential use in drug formulations. Additionally, in vivo studies have shown that it can effectively cross the blood-brain barrier, making it suitable for central nervous system (CNS) applications.

The synthetic route to 2-Chloro-6-fluorobenzyl)(pyridin-4-ylmethyl)amine involves several well-established chemical reactions. The synthesis typically starts with the preparation of the chloro-substituted benzyl chloride or bromide, followed by nucleophilic substitution reactions to introduce the fluorine atom and the pyridine ring. The final step involves coupling these intermediates through an amine linkage to form the desired product. This synthetic approach allows for high yields and purity, making it suitable for large-scale production.

In terms of its applications, 2-Chloro-6-fluorobenzyl)(pyridin-4-ylmethyl)amine has shown promise in various areas of medicinal chemistry. For example, it has been used as a building block in the synthesis of more complex molecules with enhanced biological activities. Additionally, its unique structural features make it an excellent scaffold for structure-based drug design (SBDD), where computational methods are employed to optimize its binding affinity and selectivity towards specific targets.

The ongoing research on 2-Chloro-6-fluorobenzyl)(pyridin-4-ylmethyl)amine is also focused on understanding its mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being used to elucidate its interactions with biological targets. These insights are crucial for optimizing its properties and developing more effective therapeutic agents.

In conclusion, 2-Chloro-6-fluorobenzyl)(pyridin-4-ylmethyl)amine (CAS No. 774554-66-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further exploration and development as a lead compound in drug discovery efforts. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in addressing unmet medical needs.